Cas no 1203239-27-3 (3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea)

• Product Name: 3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea
• CAS No: 1203239-27-3
• MF: C₂₅H₂₅N₃O₄
• MW: 431.483706235886
• CID: 6527718
• PubChem ID: 30374067
• Update Time: 2024-01-14

3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea
• 1-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-(3,4-dimethoxyphenyl)urea
• VU0493742-1
• 1203239-27-3
• AKOS024512962
• 1-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)-3-(3,4-dimethoxyphenyl)urea
• F5534-0157

• Inchi： 1S/C25H25N3O4/c1-31-22-13-11-20(16-23(22)32-2)27-25(30)26-19-10-12-21-18(15-19)9-6-14-28(21)24(29)17-7-4-3-5-8-17/h3-5,7-8,10-13,15-16H,6,9,14H2,1-2H3,(H2,26,27,30)
• InChI Key： IROQNXIAQZHIOR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1C2C=CC(=CC=2CCC1)NC(NC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 431.18450629g/mol
• Monoisotopic Mass: 431.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines